2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate

• IUPAC Name: 2-ethylbutyl 6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C19H24N2O5/c1-4-13(5-2)11-26-19(23)18-12(3)20-17(22)10-16(18)14-6-8-15(9-7-14)21(24)25/h6-9,13,16H,4-5,10-11H2,1-3H3,(H,20,22)
• InChI Key: QGYKRIFXDJXEDP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)COC(=O)C1=C(NC(=O)CC1C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.4 g/mol

Description

2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate is a complex organic compound with a unique structure that includes a pyridine ring, a nitrophenyl group, and various alkyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate typically involves multi-step organic reactions. One common method includes the condensation of 4-nitrobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate, followed by alkylation with 2-ethylbutyl bromide under basic conditions. The reaction conditions often require controlled temperatures and the use of solvents like ethanol or dimethylformamide.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure consistency and efficiency. The use of catalysts and optimized reaction conditions can enhance yield and reduce production costs.

Types of Reactions:

Oxidation: The nitrophenyl group can undergo oxidation reactions, leading to the formation of nitro derivatives.

Reduction: The nitro group can be reduced to an amine using reagents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ester and nitro positions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride.

Substitution: Sodium ethoxide or potassium tert-butoxide in aprotic solvents.

Major Products:

Oxidation: Nitro derivatives with higher oxidation states.

Reduction: Amino derivatives.

Substitution: Various substituted pyridinecarboxylates depending on the nucleophile used.

Scientific Research Applications

2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, while the pyridine ring can interact with various enzymes and receptors. These interactions can modulate biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

2-ethylbutyl 2-methyl-4-(4-aminophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate: Similar structure but with an amino group instead of a nitro group.

2-ethylbutyl 2-methyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate: Contains a chloro group instead of a nitro group.

Uniqueness: The presence of the nitrophenyl group in 2-Ethylbutyl 2-methyl-4-(4-nitrophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate imparts unique electronic properties, making it distinct from its analogs